5-pentyl-1H-pyrazole-3-carboxylic acid
Overview
Description
5-pentyl-1H-pyrazole-3-carboxylic acid is a chemical compound with the CAS Number: 89967-38-4 . It has a molecular weight of 182.22 . The compound is stored at room temperature and comes in a powder form .
Molecular Structure Analysis
The molecular structure of this compound consists of a five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms and three carbon © atoms .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not mentioned in the search results, pyrazoles in general are known to be used as scaffolds in the synthesis of bioactive chemicals and reactions in various media .Physical and Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 182.22 .Scientific Research Applications
Functionalization and Synthetic Applications
Synthesis of Carboxamide and Imidazo Derivatives : 1H-pyrazole-3-carboxylic acid derivatives, including 5-pentyl-1H-pyrazole-3-carboxylic acid, have been utilized in the synthesis of carboxamides and imidazo[4,5-b] pyridine derivatives. These compounds are synthesized using acid chlorides and diamines, showing potential for diverse chemical applications (Yıldırım, Kandemirli, & Demir, 2005).
Antibacterial Activity of Derivatives : Derivatives of 1H-pyrazole-3-carboxylic acid have demonstrated antibacterial activities. Synthesized compounds were effective against various bacteria, including Bacillus cereus and Staphylococcus aureus. This suggests potential applications in developing new antibacterial agents (Akbas, Berber, Şener, & Hasanov, 2005).
Metal Complex Catalysis and Medicinal Chemistry : Novel ligands based on 1H-pyrazole-3-carboxylic acids, including the 5-pentyl variant, are used to create polychelated ligands. These ligands have applications in metal complex catalysis and medicinal chemistry (Dalinger et al., 2020).
Drug Synthesis and Pharmaceutical Applications
Preparation of Coordination Complexes : Derivatives of pyrazole-dicarboxylic acid, which include this compound, have been synthesized and used to prepare coordination complexes with metals like Cu and Co. These complexes have potential applications in fields like crystal engineering and materials science (Radi et al., 2015).
Potential Nonlinear Optical Materials : N-substituted derivatives of 5-pentyl-1H-pyrazole-4-carboxylates have been explored for their nonlinear optical properties. Such compounds could have applications in optical limiting technologies (Chandrakantha et al., 2013).
Safety and Hazards
Properties
IUPAC Name |
5-pentyl-1H-pyrazole-3-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O2/c1-2-3-4-5-7-6-8(9(12)13)11-10-7/h6H,2-5H2,1H3,(H,10,11)(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHDMNUKZNCXRJD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC1=CC(=NN1)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30522563 | |
Record name | 5-Pentyl-1H-pyrazole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30522563 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
89967-38-4 | |
Record name | 5-Pentyl-1H-pyrazole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30522563 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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